Cas no 2010202-02-3 (methyl 4-fluoro-6-methoxy-1H-indole-2-carboxylate)

• Product Name: methyl 4-fluoro-6-methoxy-1H-indole-2-carboxylate
• CAS No: 2010202-02-3
• MF: C₁₁H₁₀FNO₃
• MW: 223.200406551361
• MDL: MFCD31926534
• CID: 5409059
• PubChem ID: 141753011
• Update Time: 2025-06-11

methyl 4-fluoro-6-methoxy-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-fluoro-6-methoxy-1H-indole-2-carboxylate

• MDL： MFCD31926534
• Inchi： 1S/C11H10FNO3/c1-15-6-3-8(12)7-5-10(11(14)16-2)13-9(7)4-6/h3-5,13H,1-2H3
• InChI Key： YVCSWEUQOJZYPS-UHFFFAOYSA-N
• SMILES： N1C2=C(C(F)=CC(OC)=C2)C=C1C(OC)=O

Experimental Properties

• Density: 1.328±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 358.8±37.0 °C(Predicted)
• pka: 14.59±0.30(Predicted)

Additional information on methyl 4-fluoro-6-methoxy-1H-indole-2-carboxylate

Methyl 4-fluoro-6-methoxy-1H-indole-2-carboxylate (CAS No. 2010202-02-3): A Comprehensive Overview

Methyl 4-fluoro-6-methoxy-1H-indole-2-carboxylate (CAS No. 2010202-02-3) is a significant compound in the realm of pharmaceutical chemistry, known for its versatile applications in drug development and synthetic organic chemistry. This indole derivative, characterized by its fluoro and methoxy substituents, has garnered attention due to its structural complexity and potential biological activities.

The compound’s molecular structure, featuring a benzene ring fused with a pyrrole ring (indole core), is augmented by the presence of a fluoro group at the 4-position and a methoxy group at the 6-position. Additionally, the carboxylate ester group at the 2-position enhances its reactivity, making it a valuable intermediate in synthetic pathways. The fluoro substituent, in particular, is well-documented for its ability to modulate metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, the pharmaceutical industry has seen a surge in the exploration of indole derivatives for their potential therapeutic effects. Methyl 4-fluoro-6-methoxy-1H-indole-2-carboxylate has been investigated for its role in various pharmacological frameworks, including antimicrobial, anti-inflammatory, and anticancer applications. The fluorine atom’s electron-withdrawing nature can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural motifs to design novel molecules with enhanced pharmacokinetic profiles. For instance, studies have demonstrated that modifications around the indole core can lead to compounds with improved solubility and reduced toxicity. The methoxy group at position 6 further contributes to these properties by enhancing lipophilicity while maintaining metabolic stability.

The synthesis of Methyl 4-fluoro-6-methoxy-1H-indole-2-carboxylate involves multi-step organic reactions that highlight the compound’s synthetic versatility. Key steps often include fluorination and methylation reactions, which are critical for introducing the characteristic substituents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methodologies underscore the compound’s importance in modern synthetic chemistry.

Recent advancements in computational chemistry have further illuminated the potential of Methyl 4-fluoro-6-methoxy-1H-indole-2-carboxylate. Molecular modeling studies have provided insights into its binding interactions with biological receptors, aiding in the rational design of next-generation drugs. The integration of machine learning algorithms has enabled predictive modeling of pharmacological properties, streamlining the drug discovery process.

In clinical research, Methyl 4-fluoro-6-methoxy-1H-indole-2-carboxylate has been explored as a precursor for several lead compounds. Its structural features make it an attractive candidate for further derivatization, leading to molecules with tailored biological activities. For example, researchers have synthesized analogs that exhibit potent activity against specific disease targets while maintaining favorable pharmacokinetic profiles.

The compound’s role in interdisciplinary research is also noteworthy. It serves as a bridge between organic synthesis and biochemistry, fostering collaborations across academic and industrial settings. This cross-pollination of ideas has accelerated the development of innovative therapeutic strategies.

The future prospects of Methyl 4-fluoro-6-methoxy-1H-indole-2-carboxylate are promising, with ongoing studies focusing on expanding its applications in drug development. Emerging technologies such as CRISPR-based gene editing and personalized medicine are expected to further enhance its utility. As our understanding of molecular interactions deepens, this compound will likely continue to play a pivotal role in shaping new therapeutic paradigms.